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Introduction
The atomic ordering in Nickel-Platinum (Ni-Pt) alloys plays a crucial role in determining their

material properties, including catalytic activity, magnetic behavior, and thermal stability. For

applications in catalysis, particularly in fuel cells and drug synthesis, the formation of the

ordered L10 intermetallic phase is often desirable as it can enhance catalytic performance and

stability compared to the disordered solid solution.[1] This document provides detailed

application notes and protocols for several established methods to control the atomic ordering

in Ni-Pt alloys.

Methods for Controlling Atomic Ordering
Several techniques can be employed to induce and control the degree of atomic ordering in Ni-

Pt alloys. The primary methods include:

Thermal Annealing: The most common method, involving the heat treatment of a disordered

alloy to promote atomic diffusion and the formation of an ordered lattice.
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Sputtering Followed by Annealing: A thin film deposition technique where a disordered Ni-Pt

solid solution is first deposited onto a substrate and subsequently ordered through

annealing.

Pre-ordered Precursor Reduction (PPR): A chemical synthesis approach that utilizes a

precursor with a pre-existing atomic order to facilitate the formation of the L10 phase at

milder conditions.[1]

Ion Irradiation: A technique that uses ion beams to induce atomic displacements and

promote ordering at temperatures lower than those required for conventional thermal

annealing.

Method 1: Thermal Annealing of Bulk and Thin Film
Ni-Pt Alloys
Application Note:

Thermal annealing is a widely used and effective method for inducing the L10 ordered phase in

Ni-Pt alloys. The process involves heating the alloy to a temperature below the order-disorder

transition temperature (approximately 645°C) for a specific duration to allow for the necessary

atomic diffusion and arrangement into the ordered tetragonal L10 structure.[1] The degree of

long-range order (S) is highly dependent on the annealing temperature and time. Insufficient

annealing times or temperatures will result in incomplete ordering, while excessive

temperatures can lead to a disordered face-centered cubic (fcc) solid solution. The annealing

atmosphere is also a critical parameter; an inert or reducing atmosphere is necessary to

prevent oxidation of the alloy.

Experimental Protocol:

Objective: To induce the L10 ordered phase in a disordered Ni-Pt alloy sample.

Materials:

Disordered Ni-Pt alloy sample (e.g., as-cast ingot, sputtered thin film, or chemically

synthesized nanoparticles).

High-temperature tube furnace with programmable temperature controller.
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Quartz or alumina sample boat.

Inert gas (e.g., Argon or Nitrogen) or forming gas (e.g., 5% H2 in Ar or N2) supply with flow

controller.

Procedure:

Sample Preparation:

Place the disordered Ni-Pt alloy sample into a clean quartz or alumina boat.

Position the boat in the center of the tube furnace.

Furnace Purging:

Seal the tube furnace and purge with the chosen inert or forming gas for at least 30

minutes to remove any residual oxygen and moisture.

Maintain a constant, low flow rate of the gas throughout the annealing process.

Heating:

Program the furnace to ramp up to the desired annealing temperature (e.g., 630°C) at a

controlled rate (e.g., 5-10°C/minute). A slower heating rate can help to ensure uniform

temperature distribution within the sample.[2]

Isothermal Annealing:

Hold the sample at the set annealing temperature for the desired duration. The annealing

time can range from a few hours to several days, depending on the desired degree of

ordering. For thin films, shorter annealing times of 6 to 12 hours have been shown to be

effective.[1]

Cooling:

After the isothermal annealing period, cool the furnace down to room temperature at a

controlled rate (e.g., 5-10°C/minute). Slow cooling is generally preferred to preserve the

ordered structure.[3]
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Continue to flow the inert or forming gas until the furnace has cooled to below 100°C to

prevent oxidation.

Sample Retrieval:

Once at room temperature, the furnace can be opened, and the annealed Ni-Pt sample

can be retrieved for characterization.

Quantitative Data:

Annealing
Temperatur
e (°C)

Annealing
Time
(hours)

Heating/Co
oling Rate
(°C/min)

Atmospher
e

Long-
Range
Order
Parameter
(S)

Reference

630 6 5 N2

Moderate L10

phase

formation

[1]

630 12 5 N2

Significant

L10 phase

formation

[1]

700 0.5

Rapid

Thermal

Annealing

Vacuum S > 0.9 [4]

400 135 days - - High [5]

610 54 days - - High [5]

Workflow Diagram:
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Workflow for Thermal Annealing of Ni-Pt Alloys.

Method 2: Sputtering Deposition Followed by
Annealing
Application Note:

This two-step method is ideal for creating ordered Ni-Pt thin films with precise control over

thickness and composition.[5] First, a disordered Ni-Pt solid solution thin film is deposited onto

a substrate using magnetron sputtering (e.g., DC magnetron sputtering or High-Power Impulse

Magnetron Sputtering). The as-deposited film is typically in a disordered fcc state.

Subsequently, the film is subjected to a thermal annealing process, as described in Method 1,

to induce the transformation to the ordered L10 phase. The choice of substrate can influence

the crystallographic orientation of the resulting ordered film.

Experimental Protocol:

Objective: To fabricate an L10 ordered Ni-Pt thin film.

Part 1: Sputtering Deposition

Materials:

Sputtering system with co-sputtering capabilities.

High-purity Ni and Pt targets.

Substrate (e.g., Si wafer with a thermal oxide layer, MgO single crystal).
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Sputtering gas (e.g., high-purity Argon).

Procedure:

Substrate Preparation:

Clean the substrate to remove any organic and particulate contamination.

Mount the substrate onto the substrate holder in the sputtering chamber.

Chamber Pump-down:

Evacuate the sputtering chamber to a high vacuum (e.g., < 5 x 10-7 Pa).

Sputtering Deposition:

Introduce the sputtering gas (Ar) into the chamber and maintain a constant pressure.

Co-sputter from the Ni and Pt targets onto the substrate. The relative power applied to

each target will determine the composition of the film. Adjust the power to achieve a near-

equiatomic (1:1) Ni:Pt ratio.

Continue deposition until the desired film thickness is achieved.

Part 2: Post-Deposition Annealing

Follow the detailed protocol outlined in Method 1: Thermal Annealing.

Quantitative Data:

Deposition
Method

Annealing
Temp. (°C)

Annealing
Time (h)

Film
Thickness
(nm)

Resulting
Phase

Reference

DCMS 630 12 240 L10 + fcc [5]

HiPIMS 630 12 240 L10 + fcc [5]

Workflow Diagram:
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Workflow for Sputtering and Annealing of Ni-Pt Thin Films.
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Method 3: Pre-ordered Precursor Reduction (PPR)
Application Note:

The Pre-ordered Precursor Reduction (PPR) method is a promising chemical synthesis route

for producing highly ordered L10 Ni-Pt nanoparticles at significantly lower temperatures and

shorter times compared to conventional thermal annealing.[1][6] This technique leverages a

crystalline precursor salt, such as Ni(H2O)6PtCl6, where the Ni and Pt atoms are already

arranged in alternating planes, mimicking the L10 structure.[6] The thermal reduction of this

precursor in a reducing atmosphere preserves this inherent atomic order, leading to the direct

formation of ordered nanoparticles.

Experimental Protocol:

Objective: To synthesize L10 ordered Ni-Pt nanoparticles using the PPR method.

Materials:

Nickel(II) chloride hexahydrate (NiCl2·6H2O)

Hexachloroplatinic acid (H2PtCl6)

Deionized water

Tube furnace with gas flow control

Reducing atmosphere (e.g., forming gas: 5% H2 / 95% Ar)

Ball mill (optional, for precursor homogenization)

Procedure:

Precursor Synthesis (Ni(H2O)6PtCl6):

Prepare aqueous solutions of NiCl2·6H2O and H2PtCl6 in a 1:1 molar ratio.

Slowly mix the two solutions while stirring.
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Allow the solvent to evaporate slowly at room temperature to crystallize the

Ni(H2O)6PtCl6 salt.

Collect and dry the resulting crystalline precursor.

Thermal Reduction:

(Optional) Ball mill the precursor salt with an inert matrix like NaCl to control the final

nanoparticle size.[7]

Place the precursor powder in a sample boat inside a tube furnace.

Purge the furnace with the reducing gas mixture.

Heat the furnace to the desired reduction temperature (e.g., 350-500°C) at a controlled

rate (e.g., 5°C/min).

Hold at the reduction temperature for a specific duration (e.g., 2 hours).

Cool the furnace to room temperature under the reducing atmosphere.

Purification:

If an inert matrix like NaCl was used, wash the resulting powder with deionized water to

remove the salt.

Separate the Ni-Pt nanoparticles by centrifugation or magnetic separation.

Wash the nanoparticles multiple times with deionized water and ethanol.

Dry the purified nanoparticles under vacuum.

Quantitative Data:
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Precursor
Reduction
Temp. (°C)

Reduction
Time (h)

Resulting
Phase

Long-
Range
Order
Parameter
(S)

Reference

Ni(H2O)6PtCl

6
400 2 L10 > 0.9 [1][4]

Logical Relationship Diagram:
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Logical Relationship in the PPR Method.

Method 4: Ion Irradiation-Induced Ordering
Application Note:

Ion irradiation can be used to induce atomic ordering in Ni-Pt thin films at temperatures

significantly lower than those required for thermal annealing. The process involves bombarding

a disordered film with energetic ions (e.g., He+, Ni+). The ion bombardment creates vacancies

and promotes atomic mobility in a localized manner, which can drive the system towards the

thermodynamically favorable ordered L10 state. This technique is particularly useful for
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applications where high-temperature processing is undesirable. The degree of ordering

depends on the ion species, energy, fluence (dose), and the substrate temperature during

irradiation.

Experimental Protocol:

Objective: To induce L10 ordering in a disordered Ni-Pt thin film using ion irradiation.

Materials:

Disordered Ni-Pt thin film on a suitable substrate.

Ion accelerator capable of producing the desired ion beam.

Sample holder with temperature control.

High-vacuum irradiation chamber.

Procedure:

Sample Mounting:

Mount the Ni-Pt thin film sample on the temperature-controlled sample holder within the

high-vacuum chamber.

Irradiation:

Evacuate the chamber to a high vacuum.

Heat the sample to the desired irradiation temperature (e.g., 230-300°C).

Irradiate the sample with a uniform ion beam (e.g., He+) at a specific energy and fluence.

The ion beam directly heats the sample surface, contributing to the ordering process.[8]

Monitor the sample temperature and ion beam parameters throughout the process.

Post-Irradiation:

After irradiation, cool the sample to room temperature under vacuum.
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Remove the sample for characterization.

Quantitative Data:

Ion Species Ion Energy
Fluence
(ions/cm²)

Irradiation
Temp. (°C)

Resulting
Effect

Reference

He+ 2 MeV - 230

L10 ordering

(S=0.73) in

FePt

[8]

Ni+ 8.8 MeV 2.4 x 1016 40

Insufficient

for ordering

without direct

beam heating

[8]

Experimental Workflow Diagram:
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Workflow for Ion Irradiation-Induced Ordering.

Characterization of Atomic Ordering
Application Note:

The primary method for quantifying the degree of long-range atomic order in Ni-Pt alloys is X-

ray Diffraction (XRD). The formation of the L10 superlattice results in the appearance of
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characteristic superlattice reflections (e.g., (001) and (110)) in the XRD pattern, which are

absent in the disordered fcc structure. The long-range order parameter (S) can be calculated

from the ratio of the integrated intensities of the superlattice and fundamental peaks.

Transmission Electron Microscopy (TEM) and Selected Area Electron Diffraction (SAED) are

also powerful techniques for visualizing the ordered domains and confirming the presence of

the L10 phase.

Protocol for Calculating the Long-Range Order Parameter (S) from XRD Data:

Objective: To determine the long-range order parameter (S) from an XRD pattern of a Ni-Pt

alloy.

Procedure:

Obtain a high-quality XRD pattern of the Ni-Pt alloy, ensuring good peak resolution and

signal-to-noise ratio.

Identify the superlattice and fundamental peaks. For the L10 structure, a common pair of

peaks to use are the (001) superlattice peak and the (002) fundamental peak.

Measure the integrated intensity of the chosen superlattice peak (IS) and fundamental peak

(IF). This is done by fitting the peaks with a suitable profile function (e.g., Gaussian or

Lorentzian) and calculating the area under the curve.

Calculate the theoretical intensity ratio for a fully ordered structure ((IS/IF)S=1). This requires

calculating the structure factors for the superlattice and fundamental reflections, taking into

account the atomic scattering factors, Lorentz-polarization factor, and multiplicity factor for

each peak.

Calculate the long-range order parameter (S) using the following equation:

S = √[(IS / IF)exp / (IS / IF)S=1]

where (IS / IF)exp is the experimentally measured intensity ratio.

TEM and SAED Analysis:
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TEM: Bright-field and dark-field imaging can be used to visualize the morphology and size

distribution of ordered domains.

SAED: By taking a diffraction pattern from a region of interest, the presence of superlattice

spots in the diffraction pattern provides direct evidence of the L10 ordered structure.[9]

Relationship between Atomic Order and Properties:
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Influence of Atomic Order on Material Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. iris.unica.it [iris.unica.it]

5. semanticscholar.org [semanticscholar.org]

6. Synthesis of L10 alloy nanoparticles. Potential and versatility of the pre-ordered Precursor
Reduction strategy [iris.cnr.it]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://www.researchgate.net/publication/280644657_Synthesis_and_Electrochemical_Characterization_of_a_New_NiPt_Core-Shell_Supported_Nanocatalyst
https://www.benchchem.com/product/b13787846/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-controlling-atomic-ordering-in-ni-pt-alloys
https://www.benchchem.com/product/b13787846?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/342737477_Synthesis_of_L10_alloy_nanoparticles_Potential_and_versatility_of_the_pre-ordered_Precursor_Reduction_strategy
https://www.researchgate.net/publication/356806156_Phase_Transformation_Kinetics_of_High_Nb-TiAl_Alloy_during_Continuous_Heating
https://www.researchgate.net/publication/261507383_The_Kinetics_of_Long_Range_Ordering_in_Ni-Cr_Alloys
https://iris.unica.it/retrieve/e950109e-43a3-4e89-80bd-b79ca60ef940/d3tc02262e.pdf
https://www.semanticscholar.org/paper/Ni%40Pt-Core%E2%88%92Shell-Nanoparticles%3A-Synthesis%2C-and-Chen-Yang/d29ab4b99e66105779209b8ab065658a23a1e5dd
https://iris.cnr.it/handle/20.500.14243/380722
https://iris.cnr.it/handle/20.500.14243/380722
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13787846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Turning Ultra‐Low Coercivity and Ultra‐High Temperature Stability Within 897 K via
Continuous Crystal Ordering Fluctuations - PMC [pmc.ncbi.nlm.nih.gov]

8. digitalcommons.unl.edu [digitalcommons.unl.edu]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Controlling Atomic
Ordering in Ni-Pt Alloys]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13787846/docs#application-notes-and-protocols-for-
controlling-atomic-ordering-in-ni-pt-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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